Cas no 2228547-59-7 (2-(3-bromo-2-methylphenyl)prop-2-en-1-amine)

• Product Name: 2-(3-bromo-2-methylphenyl)prop-2-en-1-amine
• CAS No: 2228547-59-7
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 6369307
• PubChem ID: 165784698
• Update Time: 2025-05-20

2-(3-bromo-2-methylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-methylphenyl)prop-2-en-1-amine
• 2228547-59-7
• EN300-1907575

• Inchi： 1S/C10H12BrN/c1-7(6-12)9-4-3-5-10(11)8(9)2/h3-5H,1,6,12H2,2H3
• InChI Key： QRAWQSXWCMDNJY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=C)CN)=C1C

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-bromo-2-methylphenyl)prop-2-en-1-amine

Introduction to 2-(3-bromo-2-methylphenyl)prop-2-en-1-amine (CAS No. 2228547-59-7)

2-(3-bromo-2-methylphenyl)prop-2-en-1-amine, identified by its Chemical Abstracts Service (CAS) number 2228547-59-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, characterized by its structural motif of a prop-2-enyl (allyl) group attached to an amine functionality, with a brominated and methyl-substituted phenyl ring. The unique combination of these structural features makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-(3-bromo-2-methylphenyl)prop-2-en-1-amine consists of a phenyl ring substituted at the 3-position with a bromine atom and at the 2-position with a methyl group. This arrangement introduces both electronic and steric effects that can influence its reactivity and biological activity. The presence of the prop-2-enyl group at the 1-position of the amine provides a versatile handle for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been growing interest in aromatic amines due to their diverse biological activities. These compounds have been investigated for their potential roles in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The bromine substituent in 2-(3-bromo-2-methylphenyl)prop-2-en-1-amine enhances its utility as a building block in medicinal chemistry, as bromine atoms are frequently employed in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of additional functional groups, thereby expanding the chemical space available for drug design.

One of the most compelling aspects of 2-(3-bromo-2-methylphenyl)prop-2-en-1-amine is its potential as an intermediate in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated that arylalkylamines can interact with protein targets through hydrophobic and electrostatic interactions, making them suitable for developing kinase inhibitors or other enzyme modulators. The allyl group in this compound also offers opportunities for palladium-catalyzed reactions, which are widely used in the construction of complex molecular architectures.

Recent advancements in computational chemistry have further enhanced the understanding of how structural features influence biological activity. Molecular modeling studies on derivatives of 2-(3-bromo-2-methylphenyl)prop-2-en-1-amine have revealed insights into its binding modes with potential target proteins. These studies suggest that subtle modifications to the phenyl ring or the propenyl chain can significantly alter potency and selectivity. Such findings underscore the importance of rational drug design, where structural optimization is guided by both experimental data and computational predictions.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) to identify novel bioactive compounds. However, HTS often generates large libraries of hits that require further characterization and optimization. 2-(3-bromo-2-methylphenyl)prop-2-en-1-amine serves as an excellent scaffold for such HTS campaigns due to its well-defined structure and accessible synthetic routes. Once hits are identified from HTS, medicinal chemists can leverage this compound as a starting point to develop lead compounds with improved pharmacokinetic profiles.

In addition to its applications in drug discovery, 2-(3-bromo-2-methylphenyl)prop-2-en-1-amine has shown promise in materials science. Its ability to undergo various chemical transformations makes it a valuable precursor for synthesizing polymers, dyes, and other functional materials. For example, polymer chemists have explored its use in constructing conjugated polymers that exhibit optoelectronic properties useful in organic electronics.

The synthesis of 2-(3-bromo-2-methylphenyl)prop-2-en-1-amine typically involves multi-step organic reactions starting from commercially available precursors. A common approach involves bromination of an appropriately substituted benzene derivative followed by allylation and subsequent amination. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for supporting both academic research and industrial applications.

Evaluation of the safety profile is an integral part of any pharmaceutical development process. While CAS No. 2228547 - 59 - 7 does not fall under any restricted categories such as hazardous or controlled substances, comprehensive toxicological studies are essential before considering its use in human trials. Preliminary studies suggest that this compound exhibits moderate solubility in common solvents used in pharmaceutical formulations, which is favorable for formulation development.

The growing body of research on aromatic amines like CAS No 2228547 - 59 - 7 underscores their versatility and potential therapeutic value. As our understanding of disease mechanisms advances, so does our ability to design targeted interventions using sophisticated molecular tools like this compound. Future studies may explore its interactions with novel drug targets or its role in combination therapies aimed at overcoming resistance mechanisms.